Cas no 1266931-57-0 (1-(3-methylbutyl)-5-(propan-2-yl)-1H-1,2,3-triazole-4-carboxylic acid)

1-(3-Methylbutyl)-5-(propan-2-yl)-1H-1,2,3-triazole-4-carboxylic acid is a specialized triazole derivative featuring a carboxyl functional group at the 4-position and branched alkyl substituents at the 1- and 5-positions. Its structural design imparts unique reactivity, making it a valuable intermediate in organic synthesis, particularly for the development of heterocyclic compounds and pharmacologically active molecules. The presence of both hydrophobic (isopentyl and isopropyl) and hydrophilic (carboxylic acid) moieties enhances its versatility in solubility-driven applications. This compound is of interest in medicinal chemistry for its potential as a scaffold in drug discovery, owing to the triazole core's ability to participate in hydrogen bonding and dipole interactions. Suitable for controlled functionalization under mild conditions.
1-(3-methylbutyl)-5-(propan-2-yl)-1H-1,2,3-triazole-4-carboxylic acid structure
1266931-57-0 structure
Product Name:1-(3-methylbutyl)-5-(propan-2-yl)-1H-1,2,3-triazole-4-carboxylic acid
CAS No:1266931-57-0
MF:C11H19N3O2
MW:225.287462472916
CID:6205952
PubChem ID:55209549
Update Time:2025-10-30

1-(3-methylbutyl)-5-(propan-2-yl)-1H-1,2,3-triazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 1-(3-methylbutyl)-5-(propan-2-yl)-1H-1,2,3-triazole-4-carboxylic acid
    • EN300-1592812
    • CS-0288493
    • 1266931-57-0
    • AKOS006225002
    • 1-Isopentyl-5-isopropyl-1h-1,2,3-triazole-4-carboxylic acid
    • Inchi: 1S/C11H19N3O2/c1-7(2)5-6-14-10(8(3)4)9(11(15)16)12-13-14/h7-8H,5-6H2,1-4H3,(H,15,16)
    • InChI Key: CGSQPEQXNLEXMP-UHFFFAOYSA-N
    • SMILES: OC(C1=C(C(C)C)N(CCC(C)C)N=N1)=O

Computed Properties

  • Exact Mass: 225.147726857g/mol
  • Monoisotopic Mass: 225.147726857g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 5
  • Complexity: 243
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.3
  • Topological Polar Surface Area: 68Ų

1-(3-methylbutyl)-5-(propan-2-yl)-1H-1,2,3-triazole-4-carboxylic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1592812-0.05g
1-(3-methylbutyl)-5-(propan-2-yl)-1H-1,2,3-triazole-4-carboxylic acid
1266931-57-0
0.05g
$924.0 2023-06-04
Enamine
EN300-1592812-0.1g
1-(3-methylbutyl)-5-(propan-2-yl)-1H-1,2,3-triazole-4-carboxylic acid
1266931-57-0
0.1g
$968.0 2023-06-04
Enamine
EN300-1592812-0.25g
1-(3-methylbutyl)-5-(propan-2-yl)-1H-1,2,3-triazole-4-carboxylic acid
1266931-57-0
0.25g
$1012.0 2023-06-04
Enamine
EN300-1592812-0.5g
1-(3-methylbutyl)-5-(propan-2-yl)-1H-1,2,3-triazole-4-carboxylic acid
1266931-57-0
0.5g
$1056.0 2023-06-04
Enamine
EN300-1592812-1.0g
1-(3-methylbutyl)-5-(propan-2-yl)-1H-1,2,3-triazole-4-carboxylic acid
1266931-57-0
1g
$1100.0 2023-06-04
Enamine
EN300-1592812-2.5g
1-(3-methylbutyl)-5-(propan-2-yl)-1H-1,2,3-triazole-4-carboxylic acid
1266931-57-0
2.5g
$2155.0 2023-06-04
Enamine
EN300-1592812-5.0g
1-(3-methylbutyl)-5-(propan-2-yl)-1H-1,2,3-triazole-4-carboxylic acid
1266931-57-0
5g
$3189.0 2023-06-04
Enamine
EN300-1592812-10.0g
1-(3-methylbutyl)-5-(propan-2-yl)-1H-1,2,3-triazole-4-carboxylic acid
1266931-57-0
10g
$4729.0 2023-06-04
Enamine
EN300-1592812-50mg
1-(3-methylbutyl)-5-(propan-2-yl)-1H-1,2,3-triazole-4-carboxylic acid
1266931-57-0
50mg
$587.0 2023-09-23
Enamine
EN300-1592812-100mg
1-(3-methylbutyl)-5-(propan-2-yl)-1H-1,2,3-triazole-4-carboxylic acid
1266931-57-0
100mg
$615.0 2023-09-23

1-(3-methylbutyl)-5-(propan-2-yl)-1H-1,2,3-triazole-4-carboxylic acid Related Literature

Additional information on 1-(3-methylbutyl)-5-(propan-2-yl)-1H-1,2,3-triazole-4-carboxylic acid

1-(3-Methylbutyl)-5-(Propan-2-yl)-1H-1,2,3-Triazole-4-Carboxylic Acid: A Comprehensive Overview

The compound with CAS No. 1266931-57-0, known as 1-(3-methylbutyl)-5-(propan-2-yl)-1H-1,2,3-triazole-4-carboxylic acid, has garnered significant attention in the fields of organic chemistry and pharmaceutical research due to its unique structural properties and potential applications. This compound is a derivative of the 1,2,3-triazole ring system, which is a heterocyclic aromatic compound with three nitrogen atoms in a five-membered ring. The presence of the carboxylic acid group at the 4-position of the triazole ring introduces additional functional diversity, making it a versatile molecule for various chemical modifications and biological assays.

Recent studies have highlighted the importance of heterocyclic compounds like this one in drug discovery and development. The triazole ring system is particularly valuable due to its stability and ability to participate in hydrogen bonding, which are critical for molecular recognition and binding in biological systems. The substituents on the triazole ring—specifically the 3-methylbutyl and propan-2-yl groups—play a crucial role in modulating the physical and chemical properties of the molecule, such as solubility, lipophilicity, and bioavailability.

One of the most promising applications of this compound lies in its potential as a lead molecule for the development of novel therapeutics. Researchers have explored its ability to inhibit specific enzymes or receptors involved in various disease pathways, such as cancer, inflammation, and neurodegenerative disorders. For instance, studies have demonstrated that analogs of this compound can act as kinase inhibitors, which are essential for targeting abnormal cellular signaling pathways associated with cancer progression.

The synthesis of 1-(3-methylbutyl)-5-(propan-2-yl)-1H-1,2,3-triazole-4-carboxylic acid involves a multi-step process that typically begins with the preparation of the triazole core. This is often achieved through the copper-catalyzed azide–alkyne cycloaddition (CuAAC) reaction, a widely used method in click chemistry for constructing triazole rings efficiently. Subsequent steps involve functionalization of the triazole ring with the desired substituents using techniques such as alkylation or acylation to introduce the carboxylic acid group.

In terms of structural characterization, modern analytical techniques like nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry have been instrumental in confirming the identity and purity of this compound. High-resolution mass spectrometry (HRMS) has been particularly useful for determining the exact molecular formula and confirming the absence of impurities or byproducts.

From an environmental standpoint, there is growing interest in understanding the fate and transport of such compounds in natural systems. Studies have shown that heterocyclic compounds like this one can undergo various degradation pathways under environmental conditions, including photolysis and microbial degradation. Understanding these processes is crucial for assessing their potential impact on ecosystems and ensuring sustainable chemical practices.

Looking ahead, advancements in computational chemistry are expected to further enhance our understanding of this compound's properties and behavior at the molecular level. Techniques such as molecular docking simulations can provide insights into how this molecule interacts with target proteins or enzymes at atomic resolution. This information is invaluable for guiding further optimization efforts aimed at improving its therapeutic potential.

In conclusion, 1-(3-methylbutyl)-5-(propan-2-yl)-1H-1,2,3-triazole-4-carboxylic acid represents a fascinating example of how modern organic chemistry can contribute to innovative solutions in drug discovery and materials science. With ongoing research into its synthesis methods, biological activities, and environmental impact, this compound continues to be a subject of intense scientific interest.

Recommended suppliers
Henan Dongyan Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Henan Dongyan Pharmaceutical Co., Ltd
Hangzhou Cedareal Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hangzhou Cedareal Technology Co., Ltd.
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Inner Mongolia Xinhong Biological Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Inner Mongolia Xinhong Biological Technology Co., Ltd
Hebei Liye chemical Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hebei Liye chemical Co.,Ltd